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Compound of Interest

Compound Name: Methyl isoxazole-5-carboxylate

Cat. No.: B057465 Get Quote

An In-depth Technical Guide on Methyl Isoxazole-5-carboxylate

Introduction
Methyl isoxazole-5-carboxylate, with the CAS Number 15055-81-9, is a heterocyclic organic

compound that holds a significant position as a versatile building block in medicinal chemistry

and drug development.[1][2] Its isoxazole core, a five-membered ring containing adjacent

nitrogen and oxygen atoms, imparts unique electronic and structural properties, making it a

valuable scaffold for the synthesis of a wide array of biologically active molecules.[1][3] This

technical guide provides a comprehensive overview of the physical and chemical properties,

experimental protocols, and key applications of Methyl isoxazole-5-carboxylate for

researchers, scientists, and professionals in the field of drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Methyl isoxazole-5-carboxylate are

summarized below. These properties are crucial for its handling, storage, and application in

various chemical transformations.
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Property Value Source

IUPAC Name
methyl 1,2-oxazole-5-

carboxylate
[4]

CAS Number 15055-81-9 [4][5]

Molecular Formula C₅H₅NO₃ [1][4]

Molecular Weight 127.10 g/mol [4][6]

Appearance
White to cream crystalline solid

or amorphous solid
[1][5]

Melting Point 44.0 to 53.0 °C [1]

Solubility
Soluble in water, methanol,

and ethanol
[1]

Storage Temperature
Room Temperature, Sealed in

dry conditions

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of Methyl
isoxazole-5-carboxylate. Key spectral features are outlined below.

Spectral Data Type Key Features and Observations

¹H NMR Spectral data available.[7]

¹³C NMR Spectral data available.[7]

Mass Spectrometry (MS) m/z: 128 [M+H]⁺ (ESI⁺)[5]

Infrared (IR) Spectral data available.[7]

Experimental Protocols
Synthesis of Methyl isoxazole-5-carboxylate
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A common method for the synthesis of Methyl isoxazole-5-carboxylate involves the

esterification of isoxazole-5-carboxylic acid.[5]

Materials:

Isoxazole-5-carboxylic acid

Sodium bicarbonate (NaHCO₃)

Iodomethane (CH₃I)

N,N-dimethylformamide (DMF)

Deionized water

Ether

Saturated saline solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A mixture of isoxazole-5-carboxylic acid (2.5 g, 22.1 mmol), sodium bicarbonate (5.57 g,

66.32 mmol), and iodomethane (8.26 mL, 132.65 mmol) in N,N-dimethylformamide (30 mL)

is prepared.[5]

The mixture is stirred at 25 °C for 19 hours.[5]

Upon completion, the reaction mixture is diluted with 30 mL of deionized water.[5]

The aqueous layer is extracted twice with 50 mL portions of ether.[5]

The combined organic layers are washed with saturated saline solution, dried over

anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield

the crude product.[5]
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General Synthesis Workflow
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General Synthesis Workflow of Methyl isoxazole-5-carboxylate.
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Purification
The crude product from the synthesis can be purified using column chromatography.

Procedure:

The crude product is purified using a fast chromatography system (e.g., Biotage) with a 40m

column.[5]

The initial eluent is a mixture of ethyl acetate and hexane (1:2, v/v).[5]

The eluent is then switched to pure ethyl acetate to yield the final product as an amorphous

solid.[5]

Reactivity and Chemical Transformations
Methyl isoxazole-5-carboxylate is a versatile intermediate capable of undergoing several key

chemical reactions, making it a valuable precursor for more complex molecules.[1]

Nucleophilic Substitution: The carboxylate group is susceptible to substitution by various

nucleophiles, which allows for the synthesis of a wide range of amides and other ester

derivatives.[1]

Condensation Reactions: It can react with amines or alcohols in condensation reactions to

form amides or new esters, respectively.[1]

Cycloadditions: The double bond within the isoxazole ring can participate in cycloaddition

reactions, further expanding its synthetic utility.[1]

Ring Opening: The isoxazole ring can be reductively opened. For instance, hydrogenation

over a palladium catalyst can lead to the formation of enaminone derivatives, demonstrating

a domino process of deoxygenation followed by the reductive opening of the isoxazole ring.

[8]
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Key Chemical Reactions
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Key Chemical Reactions of Methyl isoxazole-5-carboxylate.

Applications in Research and Drug Development
The isoxazole moiety is a well-established pharmacophore present in numerous approved

drugs, exhibiting a wide spectrum of biological activities including anti-inflammatory,

antibacterial, anticancer, and antiviral properties.[2][9] Methyl isoxazole-5-carboxylate, as a

key intermediate, plays a crucial role in the synthesis of these therapeutic agents.

Derivatives of isoxazole-5-carboxylic acid are explored for various therapeutic applications:

Antitubercular Agents: Isoxazole-based compounds have been designed and synthesized as

potent agents against Mycobacterium tuberculosis.[2][10]

Unnatural Amino Acids: Functionalized isoxazoles, such as 5-amino-3-methyl-isoxazole-4-

carboxylic acid, are used as unnatural β-amino acids in the solid-phase synthesis of hybrid

peptides, which are promising as peptidomimetics.[9][11]

Neurological and Anti-inflammatory Drugs: The unique structure of isoxazole derivatives

makes them valuable in the development of novel drugs targeting neurological disorders and
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for anti-inflammatory applications.[12]

Agrochemicals: Beyond pharmaceuticals, these compounds are also utilized in the

formulation of effective herbicides and fungicides in agricultural chemistry.[12]

The utility of Methyl isoxazole-5-carboxylate lies in its ability to serve as a scaffold that can

be readily modified, allowing chemists to fine-tune the steric and electronic properties of the

final molecules to optimize their biological activity and selectivity.

Role in Drug Development
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Role of Methyl isoxazole-5-carboxylate as a Building Block.

Conclusion
Methyl isoxazole-5-carboxylate is a compound of considerable interest to the scientific

community, particularly in the realm of medicinal chemistry. Its straightforward synthesis, well-
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characterized properties, and versatile reactivity make it an invaluable intermediate for the

creation of novel compounds with significant therapeutic potential. This guide has provided a

detailed overview of its core physical and chemical characteristics, along with established

experimental protocols and a summary of its diverse applications, serving as a foundational

resource for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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